![molecular formula C22H22N4O B6420691 N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine CAS No. 890626-72-9](/img/structure/B6420691.png)
N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine, or NMPP-PPP, is an organic compound that has been the subject of extensive scientific research. It is a pyrazole derivative, a type of organic compound that is known to possess a wide range of biological activities. NMPP-PPP has been studied for its potential applications in the fields of pharmacology, biochemistry, and physiology.
Scientific Research Applications
NMPP-PPP has been studied for its potential applications in the fields of pharmacology, biochemistry, and physiology. In particular, it has been investigated for its potential use as an anti-tumor agent, as an inhibitor of the enzyme acetylcholinesterase, and as an inhibitor of the enzyme tyrosinase. In addition, it has been studied for its potential role in the treatment of diabetes, Alzheimer’s disease, and Parkinson’s disease.
Mechanism of Action
Target of Action
The primary target of N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine is the cyclin-dependent kinase 6 (CDK6) . CDK6 is a protein serine/threonine kinase that belongs to the CMGC family . It plays a crucial role in the regulation of cell cycle and transcription .
Mode of Action
This compound interacts with CDK6, inhibiting its activity . This interaction results in changes in the cell cycle and transcription processes . The compound’s mode of action is similar to that of other CDK inhibitors, such as roscovitine, flavopiridol, and seliciclib .
Biochemical Pathways
The inhibition of CDK6 affects the cell cycle and transcription pathways . This results in the disruption of cell proliferation, which can lead to the death of cancer cells
Pharmacokinetics
It is known that the compound’s lipophilicity allows it to easily diffuse into cells This suggests that the compound may have good bioavailability
Result of Action
The result of this compound’s action is the inhibition of cell proliferation . This can lead to the death of cancer cells . The compound has shown potent antitumor activities, outperforming the positive control palbociclib .
Advantages and Limitations for Lab Experiments
NMPP-PPP has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, as outlined above. In addition, it is relatively stable and has a wide range of biological activities, making it a useful tool for studying a variety of biochemical and physiological processes. However, it is important to note that NMPP-PPP is a relatively new compound and its exact mechanism of action is still not fully understood. As such, it is important to exercise caution when using NMPP-PPP in lab experiments.
Future Directions
There are a number of potential future directions for the study of NMPP-PPP. These include further research into its mechanism of action, its potential applications in the treatment of various diseases, and its potential use as a drug delivery system. Additionally, further research into the potential toxic effects of NMPP-PPP should be conducted. Finally, further research into the synthesis of NMPP-PPP should be conducted in order to optimize the synthesis process.
Synthesis Methods
NMPP-PPP can be synthesized through a multi-step process involving a variety of organic reactions. The synthesis begins with the reaction of 4-methoxyphenylhydrazine with ethyl chloroformate to form the intermediate 4-methoxyphenyl-2-chloroethylhydrazine. This intermediate is then reacted with 3-phenylpropyl isocyanate to form the amide N-(4-methoxyphenyl)-3-phenylpropyl carbamate. Finally, this amide is reacted with hydrazine hydrate to form NMPP-PPP.
properties
IUPAC Name |
N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O/c1-3-7-18-14-21(24-17-10-12-19(27-2)13-11-17)26-22(25-18)20(15-23-26)16-8-5-4-6-9-16/h4-6,8-15,24H,3,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIZDHUXYIUDNMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC2=C(C=NN2C(=C1)NC3=CC=C(C=C3)OC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.